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um iodide
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Cat. No.: B3319013

Get Quote

Executive Summary & Significance

Methyltris(4-methoxyphenyl)phosphonium iodide (often abbreviated as [MeP(C6H40Me)3]l) is
a specialized quaternary phosphonium salt.[1] While structurally analogous to the ubiquitous

Methyltriphenylphosphonium iodide, the introduction of para-methoxy groups significantly alters
its electronic and physical properties.[1][2]

This compound is primarily utilized as:

o A Precursor for Electron-Rich Wittig Reagents: The methoxy substituents donate electron
density to the phosphorus center, increasing the nucleophilicity of the resulting ylide.[1]

* A Phase Transfer Catalyst (PTC): The lipophilic aryl rings combined with the polar ionic core
facilitate ion transport across immiscible phases.[1]
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e A Probe in Crystal Engineering: The methoxy groups introduce strong hydrogen-bond
acceptor sites (—OCHs), influencing crystal packing differently than the purely hydrophobic
phenyl rings of the standard triphenyl analogue.[1]

Structural Characterization: A Comparative Analysis
Molecular Geometry

The cation [MeP(C6H40Me)3]* features a central phosphorus atom in a tetrahedral geometry,
characteristic of quaternary phosphonium salts.[1] The phosphorus is bonded to one methyl
group and three 4-methoxyphenyl rings.[1][2]

e P—C Bond Lengths: The P—C(aryl) bonds are typically shorter (approx.[1] 1.79 A) than the P—
C(methyl) bond (approx.[1] 1.80-1.82 A) due to partial double-bond character from the aryl
rings.[1][2]

o Substituent Effects: The para-methoxy groups are electron-donating (+M effect).[1][2] This
increases the electron density around the phosphorus atom compared to the unsubstituted
triphenyl analogue.[1]

o Conformation: The methoxy groups generally adopt a coplanar conformation with the phenyl
rings to maximize resonance overlap, though steric repulsion can induce slight twisting.[1]

Crystal Packing & Intermolecular Forces

Unlike Methyltriphenylphosphonium iodide, which relies heavily on C—HJ[1]---1t interactions for
packing, the methoxy derivative introduces C-H[1]---O hydrogen bonding.[1]
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Critical Insight: The presence of the oxygen atom allows the cation to act as a hydrogen bond
acceptor.[1] This often leads to higher solubility in polar protic solvents (like methanol)

compared to the unsubstituted counterpart.[1]

Comparative Performance Analysis
Reactivity in Wittig Olefination

The primary application of this salt is to generate the corresponding phosphonium ylide.[1]

e Mechanism: Treatment with a strong base (e.g., NaH, KOtBu) deprotonates the methyl group
to form the ylide.[1]
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o Electronic Effect: The electron-donating methoxy groups stabilize the positive charge on the

phosphorus in the phosphonium salt but destabilize the negative charge on the carbon in the

ylide (relative to electron-withdrawing groups).[1][2] However, they make the phosphine

precursor more nucleophilic.[1]

o Outcome: The resulting ylide is more reactive (more nucleophilic) and less stable than the

triphenyl analogue.[1] It reacts rapidly with ketones and aldehydes, often favoring the Z-

alkene (kinetic product) under salt-free conditions.[1][2]

Solubility Profile

The methoxy groups significantly alter the solubility profile, a critical factor for process

chemistry.[1]
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Experimental Protocols
Synthesis Protocol

Objective: Synthesize Methyltris(4-methoxyphenyl)phosphonium iodide via quaternization of

Tris(4-methoxyphenyl)phosphine.

Reagents:

 Tris(4-methoxyphenyl)phosphine (CAS 855-38-9): 10.0 mmol (3.52 g)[1][2]
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Methyl lodide (Mel): 15.0 mmol (2.13 g, 0.94 mL) - Excess[1][2]

Solvent: Toluene or Benzene (anhydrous) - 20 mL[1][2]

Step-by-Step Methodology:

Setup: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux
condenser. Flush with Nitrogen (

)[1]

Dissolution: Add Tris(4-methoxyphenyl)phosphine (3.52 g) to the flask and dissolve in
anhydrous Toluene (20 mL).

Addition: Add Methyl lodide (0.94 mL) dropwise via syringe. Caution: Mel is a carcinogen;
use a fume hood.[1][2]

Reaction: Stir the mixture at room temperature for 1 hour. A white precipitate should begin to
form.[1]

Heating (Optional but recommended for yield): Heat the mixture to 60°C for 4 hours to
ensure complete quaternization.

Isolation: Cool the reaction to room temperature. Filter the white solid using a vacuum
filtration setup (Buchner funnel).[1]

Purification: Wash the solid cake with cold Toluene (2 x 10 mL) and then with Diethyl Ether (2
x 10 mL) to remove unreacted phosphine and iodine traces.

Drying: Dry the solid under high vacuum (0.1 mmHg) at 40°C for 6 hours.

Yield: Expected yield is >90% (approx. 4.5 g).[1]

Crystallization for X-Ray Analysis

Objective: Grow single crystals suitable for diffraction.

Dissolve 100 mg of the crude salt in a minimum amount of warm Ethanol (approx. 2 mL).
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» Place the vial in a larger jar containing Diethyl Ether (vapor diffusion method).
o Cap the outer jar tightly and leave undisturbed at room temperature for 3-5 days.

o Colorless prismatic crystals will form on the vial walls.[1]

Visualization: Synthesis & Structure Logic[2]
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Figure 1: Synthesis pathway and resulting physicochemical properties of the target
phosphonium salt.
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e Specific Precursor Data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Crystal Structure & Performance Guide: Methyltris(4-
methoxyphenyl)phosphonium lodide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3319013/docs#crystal-structure-performance-guide-
methyltris-4-methoxyphenyl-phosphonium-iodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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